Cas no 1242969-18-1 (N-butyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide)

N-butyl-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide is a synthetic organic compound featuring a thienopyrimidinone core fused with a piperidine-carboxamide moiety. Its structural complexity confers potential biological activity, particularly in medicinal chemistry applications. The presence of the phenyl and thienopyrimidinone groups suggests possible interactions with enzymatic targets, while the N-butyl and carboxamide substituents enhance lipophilicity and binding affinity. This compound may serve as a key intermediate or active pharmaceutical ingredient (API) in drug discovery, particularly for kinase inhibition or other therapeutic pathways. Its well-defined heterocyclic framework offers versatility for further derivatization, making it valuable for structure-activity relationship (SAR) studies.
N-butyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide structure
1242969-18-1 structure
Product Name:N-butyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide
CAS No:1242969-18-1
MF:C22H26N4O2S
MW:410.532443523407
CID:5924892
Update Time:2025-06-07

N-butyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-butyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide
    • N-butyl-1-(4-oxo-7-phenyl-1H-thieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide
    • Inchi: 1S/C22H26N4O2S/c1-2-3-11-23-20(27)16-10-7-12-26(13-16)22-24-18-17(15-8-5-4-6-9-15)14-29-19(18)21(28)25-22/h4-6,8-9,14,16H,2-3,7,10-13H2,1H3,(H,23,27)(H,24,25,28)
    • InChI Key: UUQSJTJONPGIER-UHFFFAOYSA-N
    • SMILES: N1(C2=NC(=O)C3SC=C(C4=CC=CC=C4)C=3N2)CCCC(C(NCCCC)=O)C1

N-butyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide Pricemore >>

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Additional information on N-butyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide

N-Butyl-1-{4-Oxo-7-Phenyl-3H,4H-Thieno[3,2-d]Pyrimidin-2-yl}Piperidine-3-Carboxamide (CAS No. 1242969-18-1): A Comprehensive Overview

N-Butyl-1-{4-Oxo-7-Phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide (CAS No. 1242969-18-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The chemical structure of N-butyl-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide features a thienopyrimidine core with a piperidine moiety and a butyl substituent. The thienopyrimidine scaffold is a privileged structure in medicinal chemistry, often associated with potent biological activities. The presence of the piperidine ring and the butyl group adds to the compound's lipophilicity and may influence its pharmacokinetic properties.

Recent studies have explored the biological activities of N-butyl-1-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}piperidine-3-carboxamide in various disease models. One notable area of research is its potential as an anti-cancer agent. In vitro studies have demonstrated that this compound exhibits significant cytotoxicity against several human cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

In addition to its anti-cancer properties, N-butyl-1-{4-oxyo7phenyl3H4H-thieno[3,2-d]pyrimidin2yl}piperidine3carboxamide has shown promise in the treatment of inflammatory diseases. Inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic profile of N-butyl1{4oxo7phenyl3H4Hthieno[3,2d]pyrimidin2y}piperidine3carboxamide has also been investigated. Studies in animal models have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it a suitable candidate for further development as an oral therapeutic agent. The compound's lipophilicity and molecular weight suggest that it may cross the blood-brain barrier, which could be advantageous for treating central nervous system disorders.

Despite its promising therapeutic potential, further research is needed to fully understand the safety and efficacy of N-butyl1{4oxo7phenyl3H4Hthieno[3,2d]pyrimidin2y}piperidine3carboxamide. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials will provide crucial data on the compound's pharmacodynamics, pharmacokinetics, and potential side effects.

In conclusion, N-butyl1{4oxo7phenyl3H4Hthieno[3,2d]pyrimidin2y}piperidine3carboxamide (CAS No. 1242969-18-1) represents a promising lead compound in the development of new therapeutic agents for various diseases. Its unique chemical structure and diverse biological activities make it an exciting area of research in medicinal chemistry. As more data becomes available from ongoing studies and clinical trials, this compound may pave the way for innovative treatments in oncology and inflammatory diseases.

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